Cas no 141234-09-5 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
• CAS No: 141234-09-5
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 1303445
• PubChem ID: 15134193
• Update Time: 2025-04-20

1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
• DB-162574
• 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxaldehyde
• SCHEMBL22574821
• 141234-09-5

• Inchi： 1S/C7H9N3O3/c1-3-9-6(4-11)7(10(12)13)5(2)8-9/h4H,3H2,1-2H3
• InChI Key： MJTQTMIOAFNMNS-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)=NN1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03